Cas no 2411229-70-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2411229-70-2
• MF: C₇H₈F₂O
• MW: 146.134629249573
• CID: 6010810
• PubChem ID: 146049566
• Update Time: 2025-10-29

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2,2-difluorobicyclo[3.1.0]hexane-1-carbaldehyde
• EN300-7550123
• 2411229-70-2
• Z4320666836
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C7H8F2O/c8-7(9)2-1-5-3-6(5,7)4-10/h4-5H,1-3H2
• InChI Key： KRJURXWMDFKBRH-UHFFFAOYSA-N
• SMILES： FC1(CCC2CC21C=O)F

Computed Properties

• Exact Mass: 146.05432120g/mol
• Monoisotopic Mass: 146.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 153.7±30.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 2411229-70-2 and INDEX NAME NOT YET ASSIGNED in Chemical Biomedicine

Recent advancements in chemical biomedicine have highlighted the potential of novel compounds, particularly 2411229-70-2, which is currently under investigation for its therapeutic applications. This compound, along with the product INDEX NAME NOT YET ASSIGNED, represents a promising area of research due to its unique chemical properties and biological activity. The following briefing provides an overview of the latest findings, methodologies, and implications of these studies.

Compound 2411229-70-2 has garnered attention for its role in modulating specific biochemical pathways, which are critical in diseases such as cancer and autoimmune disorders. Preliminary studies indicate that this compound exhibits high selectivity and potency, making it a viable candidate for further drug development. The product INDEX NAME NOT YET ASSIGNED, which incorporates this compound, is being evaluated for its efficacy and safety in preclinical models.

Research methodologies employed in these studies include in vitro assays, molecular docking simulations, and in vivo animal models. These approaches have provided insights into the compound's mechanism of action, pharmacokinetics, and potential side effects. For instance, one study demonstrated that 2411229-70-2 effectively inhibits a key enzyme involved in inflammatory responses, suggesting its utility in treating chronic inflammatory conditions.

The results from these investigations are promising. Data indicate that 2411229-70-2 not only targets disease-specific pathways but also exhibits minimal off-target effects, reducing the likelihood of adverse reactions. Furthermore, the product INDEX NAME NOT YET ASSIGNED has shown synergistic effects when combined with existing therapies, enhancing overall treatment outcomes. These findings underscore the compound's potential as a cornerstone in next-generation therapeutics.

In conclusion, the ongoing research on 2411229-70-2 and INDEX NAME NOT YET ASSIGNED highlights significant strides in chemical biomedicine. The compound's unique properties and the product's innovative formulation offer new avenues for treating complex diseases. Future studies will focus on optimizing dosage regimens, conducting clinical trials, and exploring broader applications. This research not only advances scientific knowledge but also paves the way for transformative medical solutions.